Cas no 153865-87-3 (2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-
• CAS No: 153865-87-3
• MF: C₁₁H₉IN₂O₂
• MW: 328.105834722519
• CID: 1327701
• PubChem ID: 872472
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-
• 153865-87-3
• SR-01000214688-1
• CBMicro_025769
• Oprea1_246191
• BIM-0025654.P001
• CCG-12750
• SR-01000214688
• SCHEMBL4172709
• AB00090267-01
• AKOS018342929
• 1-Benzyl-5-iodopyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C11H9IN2O2/c12-9-7-14(11(16)13-10(9)15)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,15,16)
• InChI Key： MSAAPKSCUSZQGW-UHFFFAOYSA-N
• SMILES： IC1C(NC(N(C=1)CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 327.97047
• Monoisotopic Mass: 327.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41